ethyl 3-(8-(3-methoxypropyl)-1,7-dimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)propanoate

• IUPAC Name: ethyl 3-[6-(3-methoxypropyl)-4,7-dimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl]propanoate
• InChI: InChI=1S/C18H25N5O5/c1-5-28-13(24)7-9-22-16(25)14-15(20(3)18(22)26)19-17-21(8-6-10-27-4)12(2)11-23(14)17/h11H,5-10H2,1-4H3
• InChI Key: FWLINGJVCZGRDI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCN1C(=O)C2=C(N=C3N2C=C(N3CCCOC)C)N(C1=O)C
• Molecular Formula: C18H25N5O5
• Molecular Weight: 391.4 g/mol

Description

Ethyl 3-(8-(3-methoxypropyl)-1,7-dimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)propanoate is a chemical compound that appears to be related to the field of organic chemistry, specifically involving the synthesis of imidazole derivatives. Imidazole derivatives are a class of compounds that have a wide range of applications, including pharmaceuticals. The compound contains several functional groups, including an ethyl ester, a methoxy group, and a purine base, which is a bicyclic aromatic heterocycle.

Synthesis Analysis

The synthesis of related compounds has been described in the literature. For instance, the synthesis of Ethyl 2-ethoxycarbonyl-3,5-dioxohexanoate was achieved through hydrogenolysis and hydrolysis of a precursor obtained by the reaction of 3,5-dimethylisoxazole with ethyl cyanoformate in the presence of butyllithium . Although the exact synthesis of Ethyl 3-(8-(3-methoxypropyl)-1,7-dimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)propanoate is not detailed, similar synthetic strategies involving the functionalization of imidazole rings and the introduction of ester groups could be inferred.

Molecular Structure Analysis

The molecular structure of the compound includes a purine base, which is known for its presence in DNA and RNA as one of the fundamental components. The purine ring system in this compound is substituted with methyl groups and a methoxypropyl chain, indicating a complex molecular architecture that could influence its chemical behavior and potential biological activity.

Chemical Reactions Analysis

While the specific chemical reactions involving Ethyl 3-(8-(3-methoxypropyl)-1,7-dimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)propanoate are not provided, the presence of reactive functional groups such as the ester and methoxy groups suggests that it could undergo reactions typical for these moieties. For example, esters can participate in hydrolysis and transesterification reactions, while methoxy groups can be involved in demethylation under certain conditions.

Physical and Chemical Properties Analysis

The physical and chemical properties of Ethyl 3-(8-(3-methoxypropyl)-1,7-dimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)propanoate would likely include its solubility in organic solvents, melting point, and stability under various conditions. These properties are essential for the handling and application of the compound in a laboratory or industrial setting. The presence of the ester group could contribute to its solubility in less polar solvents, while the purine base might confer a degree of planarity to the molecule, affecting its crystal structure and melting point.

Scientific Research Applications

Chemical Synthesis and Modification

Research in the area of chemical synthesis often explores complex organic compounds, focusing on their potential for creating new materials or as intermediates in pharmaceuticals. For example, studies on the acidolysis of lignin model compounds and the exploration of redox mediators in organic pollutant degradation illustrate the intricate chemical processes that could be relevant to the synthesis and application of complex organic compounds like the one T. Yokoyama, 2015; Maroof Husain, Q. Husain, 2007.

Antioxidant Capacity and Applications

Research on the antioxidant capacity of various compounds, such as the ABTS/PP decolorization assay, provides insights into the properties and applications of antioxidants in medical and material sciences. These findings are crucial for developing compounds with potential therapeutic or industrial applications I. Ilyasov et al., 2020.

Biodegradation and Environmental Impact

Studies on the biodegradation and environmental fate of compounds, like ethyl tert-butyl ether (ETBE), offer valuable information on the biocompatibility and ecological implications of chemical substances. This research is essential for assessing the environmental impact and safety of new compounds S. Thornton et al., 2020.

Ionic Liquids in Catalysis

The use of ionic liquids as solvents and catalysts in chemical reactions, including the production of carbonates from carbon dioxide, showcases the versatility of ionic liquids in enhancing reaction efficiencies and developing green chemistry methodologies A. Chaugule et al., 2017.